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Compound of Interest

Compound Name: 1,5-Bis(chloromethyl)naphthalene

Cat. No.: B050585

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 1,5-Bis(chloromethyl)naphthalene
is not readily available in public domains. The safety, handling, and toxicological information
presented in this guide is largely extrapolated from data for the closely related compound, 1-
(chloromethyl)naphthalene. Given the presence of a second reactive chloromethyl group, it is
prudent to assume that 1,5-Bis(chloromethyl)naphthalene may exhibit increased reactivity
and toxicity. All procedures should be conducted with a higher degree of caution than for its
monosubstituted counterpart. This guide is intended for use by trained researchers, scientists,
and drug development professionals.

Physicochemical Properties

A summary of the known physical and chemical properties for 1,5-
Bis(chloromethyl)naphthalene is provided below. The lack of extensive experimental data
necessitates reliance on basic chemical information.
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Property Value Reference
Chemical Formula C12H10Cl2 [1]
Molecular Weight 225.11 g/mol [1]
CAS Number 1733-76-2 [1]
Presumed to be a solid at Inferred from related
Appearance
room temperature. compounds.
Boiling Point Data not available.
Melting Point Data not available.
N Data not available. Likely Inferred from related
Solubility ] ]
soluble in organic solvents. compounds.
Density Data not available.

Toxicological Data and Hazard Information

No specific toxicological studies for 1,5-Bis(chloromethyl)naphthalene, such as LD50 or
LC50 values, have been identified in the public literature. The hazard information presented
here is based on the known toxicology of 1-(chloromethyl)naphthalene and the general
reactivity of benzylic halides. The presence of two chloromethyl groups may enhance its toxic
potential.
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Reference (extrapolated

. from 1-
Hazard Category Description
(chloromethyl)naphthalene
)
Acute Toxicity (Oral) Harmful if swallowed. [2][3]
Acute Toxicity (Dermal) Harmful in contact with skin. [2][3]
) ) o Causes severe skin burns and
Skin Corrosion/Irritation [2][3]
eye damage.
Serious Eye Damage/Irritation Causes serious eye damage. [2][3]

Suspected of causing cancer.
) o Naphthalene is listed as a
Carcinogenicity _ _ [4]15]
possible human carcinogen

(Group 2B) by IARC.

No specific data available.
) o Chlorinated aromatic
Aquatic Toxicity ] [6]
compounds are often toxic to

aquatic life.

Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when handling 1,5-
Bis(chloromethyl)naphthalene. The following guidelines are based on best practices for
handling reactive and potentially carcinogenic chemicals and are supplemented with
information from the SDS of 1-(chloromethyl)naphthalene.

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.lobachemie.com/lab-chemical-msds/MSDS-1chloromethylnaphthalene-CASNO-86-52-D0078-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_901240566_1-ChloroMethylNaphthalene-CASNO-86-52-2-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1chloromethylnaphthalene-CASNO-86-52-D0078-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_901240566_1-ChloroMethylNaphthalene-CASNO-86-52-2-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1chloromethylnaphthalene-CASNO-86-52-D0078-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_901240566_1-ChloroMethylNaphthalene-CASNO-86-52-2-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1chloromethylnaphthalene-CASNO-86-52-D0078-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_901240566_1-ChloroMethylNaphthalene-CASNO-86-52-2-MSDS.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp67-c1.pdf
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/naphthalene.pdf
https://www.epa.gov/sites/default/files/2019-03/documents/ambient-wqc-chlorinatednaphthalene-1980.pdf
https://www.benchchem.com/product/b050585?utm_src=pdf-body
https://www.benchchem.com/product/b050585?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Protocol

Detailed
Recommendations

Reference (extrapolated
from 1-
(chloromethyl)naphthalene

)

Engineering Controls

All manipulations should be
carried out in a certified
chemical fume hood with a
face velocity of at least 100
feet per minute. Ensure that an
eyewash station and a safety

shower are readily accessible.

[317]

Personal Protective Equipment
(PPE)

Eye/Face Protection: Chemical
safety goggles in combination
with a full-face shield. Skin
Protection: Chemical-resistant
gloves (e.g., Viton®, Barrier®),
a flame-retardant lab coat, and
closed-toe shoes. Consider
double-gloving. Respiratory
Protection: If there is a risk of
generating dust or aerosols, a
NIOSH-approved respirator
with an organic vapor cartridge
and a P100 particulate filter is

required.

[3]7]

General Handling

Avoid all personal contact,
including inhalation of dust or
vapors. Prevent the formation
of dust and aerosols. Use only
non-sparking tools. Keep away
from heat, sparks, and open

flames.

[2]7]

Storage

Store in a tightly sealed,
corrosion-resistant container in

a cool, dry, and well-ventilated

[2](3]
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area. Store away from
incompatible materials such as
strong oxidizing agents, strong
bases, and metals. The
storage area should be
designated for carcinogenic
and highly toxic materials.

First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Measures

Reference (extrapolated
from 1-
(chloromethyl)naphthalene

)

Inhalation

Move the individual to fresh air
immediately. If breathing is
difficult or has stopped, provide
artificial respiration. Seek

immediate medical attention.

[2](3]

Skin Contact

Immediately flush the affected
area with copious amounts of
water for at least 15-20
minutes while removing all
contaminated clothing. Seek

immediate medical attention.

[2131[7]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15-
20 minutes, occasionally lifting
the upper and lower eyelids.
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

[2131[7]

Ingestion

Do NOT induce vomiting. If the
person is conscious, rinse their
mouth with water. Never give
anything by mouth to an
unconscious person. Seek

immediate medical attention.

[2]3](8]

Experimental Protocols
Synthesis of 1,5-Bis(chloromethyl)naphthalene

The synthesis of 1,5-Bis(chloromethyl)naphthalene typically involves the chloromethylation

of naphthalene. The following is a general protocol that can be adapted.
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Materials:

Naphthalene

o Paraformaldehyde

o Concentrated Hydrochloric Acid

» Glacial Acetic Acid

e Phosphoric Acid

o A suitable workup solvent (e.qg., diethyl ether)
e Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

In a well-ventilated chemical fume hood, equip a round-bottom flask with a magnetic stirrer,
reflux condenser, and an addition funnel.

o Charge the flask with naphthalene, paraformaldehyde, glacial acetic acid, and phosphoric
acid.

» While stirring vigorously, heat the mixture to approximately 80-90°C.
o Slowly add concentrated hydrochloric acid to the reaction mixture.

e Maintain the reaction at this temperature for several hours, monitoring its progress using an
appropriate analytical technique (e.g., TLC or GC-MS).

e Upon completion, cool the reaction mixture to room temperature.
o Carefully pour the mixture over crushed ice and water.

e The crude product will precipitate as a solid. Collect the solid by vacuum filtration and wash
thoroughly with water to remove residual acids.

e The crude product can be further purified by recrystallization from a suitable solvent.
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Reactivity Analysis via Solvolysis Kinetics

The reactivity of the benzylic chloride groups can be quantitatively assessed by measuring the
rate of solvolysis. This general protocol outlines a method to determine the reaction kinetics.

Materials:

1,5-Bis(chloromethyl)naphthalene

Solvent system (e.g., 80:20 ethanol:water)

pH indicator or a pH meter

Standardized solution of a weak base (e.g., sodium bicarbonate)

Constant temperature bath

Procedure:

Prepare a stock solution of 1,5-Bis(chloromethyl)naphthalene of known concentration in
the chosen solvent.

e Place a known volume of the solvent system in a reaction vessel maintained at a constant
temperature.

e Add a pH indicator or insert a calibrated pH probe.

« Initiate the reaction by adding a small, known volume of the 1,5-
Bis(chloromethyl)naphthalene stock solution to the thermostated solvent.

o Monitor the reaction progress by measuring the time it takes for the pH to change due to the
production of HCI.

 Alternatively, maintain a constant pH by titrating the generated HCI with the standardized
weak base solution. The rate of addition of the base is proportional to the rate of the reaction.

o Calculate the rate constant from the change in reactant concentration (or product formation)
over time.
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Visualizations

1,5-Bis(chloromethyl)naphthalene + 2 Nu~- SN1 or SN2 Mechanism 1,5-Bis(substituted)naphthalene + 2 Cl-

Click to download full resolution via product page

Caption: General reaction pathway for nucleophilic substitution of 1,5-
Bis(chloromethyl)naphthalene.
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Initiate Task

1. Conduct Risk Assessment
(Review available data, assume high toxicity)

'

2. Select and Don Appropriate PPE
(Face shield, chemical-resistant gloves, etc.)

'

3. Verify Engineering Controls
(Fume hood operational, safety equipment accessible)

'

4. Perform Chemical Handling
(Weighing, reaction setup, etc.)

'

5. Decontaminate Equipment and Work Area

'

6. Segregate and Dispose of Hazardous Waste

Task Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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